Cas no 478031-78-6 (5-[(4-Fluorophenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole)

• Product Name: 5-[(4-Fluorophenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• CAS No: 478031-78-6
• MF: C₁₄H₁₀F₄N₂OS
• MW: 330.300615787506
• CID: 5709476
• PubChem ID: 4419757
• Update Time: 2023-10-14

5-[(4-Fluorophenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• SMR000179573
• 3M-351S
• 5-[(4-fluoranylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• HMS2284D03
• 478031-78-6
• BDBM33700
• AKOS005088668
• cid_4419757
• 5-[(4-fluorophenoxy)methyl]-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• CHEMBL1463179
• MLS000326974
• 5-[(4-fluorophenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• 4-fluorophenyl [1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]methyl ether
• 5-[(4-Fluorophenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• Inchi： 1S/C14H10F4N2OS/c1-20-13-11(12(19-20)14(16,17)18)6-10(22-13)7-21-9-4-2-8(15)3-5-9/h2-6H,7H2,1H3
• InChI Key： IZASDRSTCBOXKB-UHFFFAOYSA-N
• SMILES： S1C(COC2C=CC(=CC=2)F)=CC2C(C(F)(F)F)=NN(C)C1=2

Computed Properties

• Exact Mass: 330.04499677g/mol
• Monoisotopic Mass: 330.04499677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.3Ų